Cas no 2749436-09-5 (1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene)

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring a bromine substituent, a methylsulfonyl group, and a trifluoromethoxy moiety. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing properties of the sulfonyl and trifluoromethoxy groups enhance reactivity in nucleophilic substitution and cross-coupling reactions. The bromine atom serves as a versatile handle for further functionalization via metal-catalyzed transformations. This compound’s high purity and stability under standard conditions ensure reliable performance in complex synthetic pathways. Its well-defined reactivity profile makes it a preferred choice for researchers developing advanced heterocyclic and fluorinated compounds.

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene structure

2749436-09-5 structure

Product Name:1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene

CAS No:2749436-09-5

MF:C₈H₆BrF₃O₃S

MW:319.09565114975

CID:6795366

PubChem ID:162523323

Update Time:2025-07-01

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- SCHEMBL24156055
- 1-Bromo-3-(methylsulfonyl)-5-(trifluoromethoxy)benzene
- 2749436-09-5
- MFCD32701834
- AKOS040804472
- 1-bromo-3-methanesulfonyl-5-(trifluoromethoxy)benzene
- Inchi： 1S/C8H6BrF3O3S/c1-16(13,14)7-3-5(9)2-6(4-7)15-8(10,11)12/h2-4H,1H3
- InChI Key： FSWYUXOCSSZCHW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1)S(C)(=O)=O)OC(F)(F)F

Computed Properties

Exact Mass: 317.91731g/mol
Monoisotopic Mass: 317.91731g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 51.8Å²

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